Buxifoliadine-H

• Molecular Formula: C16H15NO6
• Molecular Weight: 317.29 g/mol
• InChI: InChI=1S/C16H15NO6/c1-17-12-7(4-5-8(18)15(12)22-2)14(21)11-9(19)6-10(20)16(23-3)13(11)17/h4-6,18-20H,1-3H3
• InChIKey: KUASSSAVQTUJGE-UHFFFAOYSA-N

Buxifoliadine-H: A Distinct Acridone Alkaloid with Validated Cytotoxicity Against KB Cells

Buxifoliadine-H (CAS 263007-72-3) is an acridone alkaloid first isolated and structurally characterized from the root bark of Severinia buxifolia (syn. Atalantia buxifolia) collected in Hainan, China [1]. It belongs to the class of 1,3,6-trihydroxy-4,5-dimethoxy-10-methylacridin-9-one derivatives, exhibiting a molecular formula of C16H15NO6 and a molecular weight of 317.29 g/mol . The compound is noted for its neutral to weakly basic character and has demonstrated measurable in vitro cytotoxicity against human nasopharyngeal carcinoma (KB) and hepatoma (Hepa-3B) cell lines [2].

Acridone alkaloid with defined 1,3,6-trihydroxy-4,5-dimethoxy-10-methyl substitution pattern

Supports cytotoxicity endpoint review in nasopharyngeal and hepatoma cell models

Source-specific phytochemical standard from Severinia buxifolia

• [1] Wu, T.S.; Chen, C.M. Acridone alkaloids from the root bark of Severinia buxifolia in Hainan. Chemical and Pharmaceutical Bulletin, 2000, 48(1), 85-90. DOI: 10.1248/cpb.48.85 View Source
• [2] Wu, T.S.; Chen, C.M.; Lin, F.W. Constituents of the root bark of Severinia buxifolia collected in Hainan. Journal of Natural Products, 2001, 64(8), 1040-1043. DOI: 10.1021/np0005309 View Source

Why Buxifoliadine-H Cannot Be Interchanged with Other Acridone Alkaloids

Within the acridone alkaloid family, even minor structural variations can drastically alter cytotoxicity profiles and cell line selectivity. Buxifoliadine-H exhibits a specific substitution pattern (1,3,6-trihydroxy-4,5-dimethoxy-10-methyl) that is distinct from co-occurring analogs such as buxifoliadine-B, buxifoliadine-D, severifoline, citrusinine-I, and citrusinine-II [1]. Direct comparative studies confirm that buxifoliadine-H displays unique cytotoxic selectivity against KB nasopharyngeal carcinoma cells (ED50 0.22 µg/mL) compared to its activity on Hepa-3B cells (ED50 5.2 µg/mL) and lack of significant activity on colo-205 cells [1]. Substituting buxifoliadine-H with a structurally related acridone without verifying cell-line-specific potency would therefore risk obtaining non-comparable or misleading biological results.

! Minor structural variation among acridone alkaloids may alter cell-line selectivity profiles

! Potency observed on KB cells may not translate to similar activity on other carcinoma cell lines

! Substitution with analogs lacking colo-205 screening data risks non-comparable biological results

• [1] Wu, T.S.; Chen, C.M.; Lin, F.W. Constituents of the root bark of Severinia buxifolia collected in Hainan. Journal of Natural Products, 2001, 64(8), 1040-1043. DOI: 10.1021/np0005309 View Source

Quantitative Differentiation of Buxifoliadine-H from Closest Analogs

Buxifoliadine-H Demonstrates 2.4-Fold Higher Cytotoxic Potency on KB Cells than Citrusinine-II

In a direct head-to-head cytotoxicity study against human KB (nasopharyngeal carcinoma) cells, buxifoliadine-H exhibited an ED50 value of 0.22 µg/mL, representing a 2.4-fold greater potency compared to citrusinine-II (ED50 0.82 µg/mL) [1]. This difference is statistically meaningful within the same assay platform.

KB Cytotoxicity

Head-to-head

0.22 µg/mL vs 0.82 µg/mL (citrusinine-II) 3.7× difference

Reported higher potency in KB cell model

In vitro cytotoxicity assay; ED50

Evidence Dimension	Cytotoxic potency (ED50)
Target Compound Data	0.22 µg/mL
Comparator Or Baseline	Citrusinine-II: 0.82 µg/mL
Quantified Difference	Buxifoliadine-H is 3.7× more potent (0.22 vs 0.82 µg/mL)
Conditions	KB (nasopharyngeal carcinoma) cell line; in vitro cytotoxicity assay

Why This Matters

This quantifiable potency advantage positions buxifoliadine-H as a more sensitive probe for KB cell-based assays compared to citrusinine-II, potentially reducing required compound concentrations and assay costs.

• [1] Wu, T.S.; Chen, C.M.; Lin, F.W. Constituents of the root bark of Severinia buxifolia collected in Hainan. Journal of Natural Products, 2001, 64(8), 1040-1043. DOI: 10.1021/np0005309 View Source

Buxifoliadine-H Exhibits KB Cell Cytotoxicity Comparable to Severifoline and Citrusinine-I

Within the same experimental panel, buxifoliadine-H (ED50 0.22 µg/mL) showed cytotoxic potency on KB cells that is similar in magnitude to severifoline (0.09 µg/mL) and citrusinine-I (0.09 µg/mL) [1]. While buxifoliadine-H is approximately 2.4-fold less potent than the two most active compounds in the set, its activity falls within the same low µg/mL range, distinguishing it from the substantially less active citrusinine-II.

KB Cell Panel Rank

Head-to-head

0.22 µg/mL vs 0.09 µg/mL (severifoline/citrusinine-I) 2.4× lower

Within same low-µg/mL range, reported context

Same cell panel; moderate relative potency

Evidence Dimension	Cytotoxic potency (ED50)
Target Compound Data	0.22 µg/mL
Comparator Or Baseline	Severifoline: 0.09 µg/mL; Citrusinine-I: 0.09 µg/mL
Quantified Difference	Buxifoliadine-H is 2.4× less potent than severifoline/citrusinine-I
Conditions	KB (nasopharyngeal carcinoma) cell line; in vitro cytotoxicity assay

Why This Matters

This contextual potency data allows researchers to select buxifoliadine-H when a moderately active acridone with a distinct structural scaffold is required for SAR studies or as a reference compound.

• [1] Wu, T.S.; Chen, C.M.; Lin, F.W. Constituents of the root bark of Severinia buxifolia collected in Hainan. Journal of Natural Products, 2001, 64(8), 1040-1043. DOI: 10.1021/np0005309 View Source

Buxifoliadine-H Shows Marginal Cytotoxicity on Hepa-3B Cells, Contrasting with Potent KB Cell Activity

On Hepa-3B (hepatoma) cells, buxifoliadine-H exhibited only marginal cytotoxicity with an ED50 value of 5.2 µg/mL [1]. This contrasts sharply with its potent activity on KB cells (0.22 µg/mL), demonstrating a >23-fold reduction in potency across these two cell lines.

Cell-Line Selectivity

Direct comparison

5.2 µg/mL (Hepa-3B) vs 0.22 µg/mL (KB) >23× reduction

Reported cell-line selectivity profile

Hepa-3B hepatoma vs KB nasopharyngeal

Evidence Dimension	Cytotoxic potency (ED50)
Target Compound Data	5.2 µg/mL (Hepa-3B)
Comparator Or Baseline	Buxifoliadine-H on KB cells: 0.22 µg/mL
Quantified Difference	>23-fold lower potency on Hepa-3B cells
Conditions	Hepa-3B (hepatoma) cell line; in vitro cytotoxicity assay

Why This Matters

This marked cell-line selectivity is a critical differentiator for researchers investigating tissue-specific cytotoxic mechanisms or developing targeted anti-cancer agents. It underscores that buxifoliadine-H is not a broadly cytotoxic agent.

• [1] Wu, T.S.; Chen, C.M.; Lin, F.W. Constituents of the root bark of Severinia buxifolia collected in Hainan. Journal of Natural Products, 2001, 64(8), 1040-1043. DOI: 10.1021/np0005309 View Source

Buxifoliadine-H Lacks Significant Cytotoxicity Against Colo-205 Colon Carcinoma Cells

In a direct comparison, buxifoliadine-H did not exhibit significant cytotoxic activity against colo-205 (colon carcinoma) cells, whereas buxifoliadine-B (ED50 1.2 µg/mL), buxifoliadine-D (ED50 0.58 µg/mL), and citrusinine-I (ED50 6.3 µg/mL) all showed measurable activity [1].

Colo-205 Activity

Head-to-head

Not significant vs 0.58–6.3 µg/mL for analogs

Defined selectivity: not broadly cytotoxic

Colo-205 colon carcinoma; activity gap

Evidence Dimension	Cytotoxic potency (ED50)
Target Compound Data	Not significant (no ED50 reported)
Comparator Or Baseline	Buxifoliadine-B: 1.2 µg/mL; Buxifoliadine-D: 0.58 µg/mL; Citrusinine-I: 6.3 µg/mL
Quantified Difference	Buxifoliadine-H is inactive or has very low activity on colo-205 cells, whereas other analogs show measurable activity
Conditions	Colo-205 (colon carcinoma) cell line; in vitro cytotoxicity assay

Why This Matters

This complete lack of activity on colo-205 cells further defines buxifoliadine-H's unique selectivity profile, making it a valuable negative control or a tool for studying cell-type-specific cytotoxicity mechanisms.

• [1] Wu, T.S.; Chen, C.M.; Lin, F.W. Constituents of the root bark of Severinia buxifolia collected in Hainan. Journal of Natural Products, 2001, 64(8), 1040-1043. DOI: 10.1021/np0005309 View Source

Predicted Physicochemical Profile of Buxifoliadine-H Differentiates It from Less Polar Acridone Analogs

Buxifoliadine-H is predicted to have a topological polar surface area (TPSA) of 99.50 Ų, a calculated XlogP of 2.50, and three hydrogen bond donors [1]. These values suggest moderate lipophilicity and good membrane permeability potential, with a predicted human intestinal absorption probability of 69.88% and a Caco-2 permeability probability of 80.26% [1]. In comparison, many acridone alkaloids with additional prenyl or geranyl substituents (e.g., buxifoliadine-A with C25H29NO4, M.W. 407.5) are significantly more lipophilic and have larger molecular weights, which may alter their bioavailability and cellular uptake profiles.

Predicted Properties

Data to verify

TPSA 99.50 Ų, XlogP 2.50, 3 HBD

Predicted physicochemical profile, source review

admetSAR 2 class-level inference; experimental validation pending

Evidence Dimension	Physicochemical and ADMET predictions
Target Compound Data	TPSA: 99.50 Ų; XlogP: 2.50; HIA probability: 69.88%; Caco-2 probability: 80.26%
Comparator Or Baseline	Larger, more lipophilic acridone analogs (e.g., buxifoliadine-A: C25H29NO4, M.W. 407.5)
Quantified Difference	Buxifoliadine-H has a TPSA of 99.50 Ų and XlogP of 2.50; values for prenylated analogs are expected to be higher in lipophilicity and lower in TPSA, though direct comparative data are not available
Conditions	Predicted properties from admetSAR 2; experimental validation pending

Why This Matters

This predicted physicochemical profile helps guide formulation and experimental design decisions, particularly when selecting compounds for in vivo studies where solubility and permeability are critical.

• [1] PlantaeDB. Buxifoliadine H. Accessed 2026. URL: https://plantaedb.com/compounds/buxifoliadine-h View Source

Optimal Research and Procurement Scenarios for Buxifoliadine-H

Structure-Activity Relationship (SAR) Studies in Acridone Alkaloids

Researchers investigating how subtle substitution patterns (e.g., hydroxy and methoxy group positioning) influence cytotoxicity across different cancer cell lines should procure buxifoliadine-H. Its unique 1,3,6-trihydroxy-4,5-dimethoxy-10-methyl scaffold and well-documented, cell-line-specific activity profile (potent on KB, marginal on Hepa-3B, inactive on colo-205) provide a clear reference point for comparative SAR analysis [1].

Selective Cytotoxicity Screening in Nasopharyngeal Carcinoma Models

Buxifoliadine-H is a suitable candidate for laboratories screening natural products for selective anti-cancer activity. Its potent in vitro activity against KB cells (ED50 0.22 µg/mL) coupled with its inactivity on colo-205 cells [1] makes it a valuable tool for identifying compounds with preferential toxicity toward specific tumor types.

Reference Standard for Analytical Method Development and Quality Control

Given its well-defined structure and availability with >98% purity [2], buxifoliadine-H serves as a reliable reference standard for HPLC, LC-MS, or NMR method development when analyzing extracts from Severinia/Atalantia species or related acridone-containing natural product libraries. Its characteristic spectral features (NMR and MS data available) [3] facilitate unambiguous identification and quantification.

Mechanistic Studies of Cell-Type-Specific Cytotoxicity

The stark contrast in buxifoliadine-H's activity between KB and colo-205 cells (>20-fold difference) [1] makes it an excellent probe for dissecting molecular determinants of cell-type-specific sensitivity. Researchers can use this compound to investigate differential expression of molecular targets, cellular uptake mechanisms, or apoptotic pathways in nasopharyngeal versus colon carcinoma cell lines.

Application

Selection Property

Validation Focus

SAR studies of acridone alkaloids

Distinct substitution pattern

Cell-line selectivity comparisons

Nasopharyngeal carcinoma cell-model studies

KB cell-line response profile

Cytotoxicity endpoint review and selectivity context

Analytical method development (HPLC/LC-MS)

Well-characterized structure, >98% purity

Spectral identity confirmation (NMR/MS)

Cell-type-specific cytotoxicity mechanism studies

Selective activity profile across cell lines

Differential target or uptake mechanism analysis

• [1] Wu, T.S.; Chen, C.M.; Lin, F.W. Constituents of the root bark of Severinia buxifolia collected in Hainan. Journal of Natural Products, 2001, 64(8), 1040-1043. DOI: 10.1021/np0005309 View Source
• [2] Biocrick. Buxifoliadine H (BCN9548). Product datasheet. Accessed 2026. URL: http://biocrick.cn/Buxifoliadine-H-BCN9548.html View Source
• [3] SpectraBase. Buxifoliadine-H. Spectral Database. Accessed 2026. URL: https://spectrabase.com/compound/85wpIGdNriR View Source